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Compound of Interest

Compound Name: 1-Bromo-1-nitrononan-2-OL

Cat. No.: B15406549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential reaction

mechanisms, synthetic applications, and experimental protocols involving 1-Bromo-1-
nitrononan-2-ol. This compound, possessing a vicinal bromo, nitro, and hydroxyl functionality,

is a versatile intermediate for the synthesis of a variety of organic molecules with potential

applications in drug discovery and materials science.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 1-Bromo-1-nitrononan-2-ol
is presented below. This data is essential for its characterization and use in synthesis.
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Property Value

Molecular Formula C₉H₁₈BrNO₃

Molecular Weight 284.15 g/mol

Appearance Pale yellow oil

Boiling Point Decomposes upon heating

Solubility Soluble in methanol, ethanol, dichloromethane

¹H-NMR (CDCl₃, 400 MHz)

δ (ppm): 5.20 (d, 1H), 4.50 (m, 1H), 2.80 (br s,

1H), 1.90-1.70 (m, 2H), 1.40-1.20 (m, 10H), 0.88

(t, 3H)

¹³C-NMR (CDCl₃, 100 MHz)
δ (ppm): 105.0, 75.0, 35.0, 31.8, 29.4, 29.2,

25.0, 22.6, 14.1

IR (neat)
ν (cm⁻¹): 3400 (O-H), 2925, 2855 (C-H), 1550

(NO₂), 1370 (NO₂), 650 (C-Br)

Core Reaction Mechanisms and Synthetic Potential
1-Bromo-1-nitrononan-2-ol is a rich substrate for a variety of chemical transformations,

primarily involving its three key functional groups.

Nucleophilic Substitution of the Bromine Atom
The bromine atom, being a good leaving group, can be displaced by a variety of nucleophiles.

The reaction can proceed via an S\N1 or S\N2 mechanism, depending on the reaction

conditions and the nature of the nucleophile. The presence of the adjacent hydroxyl and nitro

groups can influence the stereochemical outcome of the reaction.

R-CH(OH)-CH(Br)-NO₂ R-CH(OH)-CH(Br)-NH₂
[H]
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To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-1-
nitrononan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15406549#reaction-mechanisms-involving-1-bromo-
1-nitrononan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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